Eucalyptuscitriodoraoil/Citronellal

• CAS No.: 129828-24-6
• Molecular Formula: C9H6N4O

Description

Monoterpene Profile: Citronellal, Citronellol, and Isopulegol

Citronellal is the principal monoterpene in Eucalyptus citriodora oil, constituting 46–98% of the volatile fraction depending on extraction methods and geographic origin. Its structural isomerism and aldehyde functionality contribute to the oil’s distinct lemon-like aroma. Citronellol, a hydrogenated derivative of citronellal, typically appears in concentrations of 4.84–12.3% , while isopulegol, a cyclic monoterpene alcohol, ranges from 4.66–11.9% . These compounds derive from the mevalonate pathway and exhibit synergistic interactions in the oil’s bioactivity.

Table 1: Monoterpene Composition in Eucalyptus citriodora Oil

Compound	Concentration Range (%)	Analytical Method	Source Region
Citronellal	46.0–98.0	GC-MS, NMR	Nigeria, Brazil
Citronellol	4.84–12.3	GC×GC-TOFMS	Algeria, India
Isopulegol	4.66–11.9	GC-MS	Decaying leaves

Sesquiterpene and Oxygenated Derivative Fractions

Sesquiterpenes such as β-caryophyllene (0.5–2.1%) and caryophyllene oxide (0.8–1.8%) occur as minor constituents. Oxygenated derivatives include citronellyl acetate (1.2–3.5%) and citronellic acid (2.4–5.1%), which arise from esterification and oxidation processes during leaf maturation. These components enhance the oil’s stability and solubility in hydrophobic matrices.

Scientific Research Applications

Chemical Composition

Eucalyptus citriodora oil predominantly contains citronellal (approximately 76% to 69.77%), along with other compounds such as citronellol and isopulegol. The chemical profile of the oil has been analyzed using gas chromatography-mass spectrometry (GC-MS), revealing a total of 29 distinct constituents that contribute to its biological activities .

Component	Percentage (%)
Citronellal	69.77 - 76.17
Citronellol	10.63 - 25.4
Isopulegol	4.66 - 7.68
Other Compounds	Remaining %

Antimicrobial Activity

Eucalyptus citriodora oil exhibits significant antimicrobial properties against various pathogens:

• Antifungal Effects : Studies show that the essential oil effectively inhibits dermatophytes such as Microsporum canis and Trichophyton rubrum, with minimum inhibitory concentration (MIC) values ranging from 0.6 to 5 μL/mL .
• Bacterial Inhibition : The oil has demonstrated antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, with MIC values of 1% and 2%, respectively . The mechanism involves damaging bacterial cell walls, leading to cellular death.

Anti-inflammatory Properties

Research indicates that Eucalyptus citriodora oil can modulate inflammatory responses in macrophages by inhibiting nitric oxide production and other inflammatory markers such as TNF-α and IL-6 . This suggests potential applications in treating inflammatory conditions.

Pest Control

Eucalyptus citriodora oil is utilized as a natural insect repellent due to its high citronellal content, which enhances its efficacy against mosquitoes and other pests . The modified form, Citriodiol®, enhances this effect by increasing the concentration of PMD (p-menthane-3,8-diol), making it a preferred choice in organic pest control strategies.

Anthelmintic Activity

The essential oil and its major component, citronellal, have shown promise in controlling gastrointestinal nematodes in sheep, with complete motility inhibition observed at concentrations of 2 mg/mL . This application highlights its potential use in veterinary medicine for parasite management.

Personal Care Products

Eucalyptus citriodora oil is widely used in cosmetics and air fresheners due to its pleasant aroma and antimicrobial properties. Its role as a natural preservative in skincare products is gaining attention, attributed to its ability to inhibit microbial growth while being less toxic compared to synthetic alternatives .

Case Studies

• Antifungal Study : A study conducted on the antifungal properties of Eucalyptus citriodora essential oil demonstrated effective inhibition against Trichophyton mentagrophytes. The research highlighted the potential for developing new antifungal agents derived from natural sources .
• Anti-inflammatory Effects : In an experimental setup involving LPS-activated macrophages, Eucalyptus citriodora oil showed a significant reduction in inflammatory markers, suggesting its utility in formulating anti-inflammatory therapies .
• Pest Repellent Efficacy : Field studies have confirmed that formulations containing Citriodiol® derived from Eucalyptus citriodora oil provide longer-lasting protection against mosquito bites compared to synthetic repellents .

Comparison with Similar Compounds

Table 1: Major Chemical Constituents of Eucalyptus Species and Related Essential Oils

Species/Plant	Major Components (%)	Key References
E. citriodora	Citronellal (48.7–90.26%), Citronellol (8–20.2%), Isopulegol (2.5–8.1%)
E. globulus	1,8-Cineole (51.25–87.21%), Camphor (9.58%), Borneol (7.63%)
E. camaldulensis	γ-Terpinene (71.36%), O-Cymene (17.63%)
E. microtheca	3-Hexen-1-ol (31.26%), cis-Geraniol (19.66%)
Cymbopogon spp.	Citronellal (varies), Geraniol, Limonene
Leptospermum petersonii	Citronellal (dominant), Citronellol

Notes:

• E. citriodora oil is unique for its citronellal dominance, unlike other Eucalyptus species rich in 1,8-cineole (e.g., E. globulus) or γ-terpinene (e.g., E. camaldulensis) .
• Oxygenated monoterpenes (e.g., citronellal, citronellol) in E. citriodora exceed 90%, whereas E. falcata and E. sideroxylon oils contain lower proportions (51.3–75.5%) .

Antioxidant Activity

E. Citronellal, citronellol, and isopulegol synergistically contribute to radical scavenging . In contrast, E. globulus oil, dominated by 1,8-cineole, shows moderate antioxidant effects .

Antimicrobial and Antifungal Properties

• Antifungal : E. citriodora oil inhibits dermatophytes (MIC: 0.6–5 μL/mL) and rice pathogens (Rhizoctonia, Helminthosporium oryzae) via citronellal-induced plasma membrane damage .
• Antimicrobial: Citronellal semicarbazones derived from the oil demonstrate antitrypanosomal activity (IC₅₀: 19.63–473.93 μM), surpassing the efficacy of pure citronellal .

Phytotoxic and Herbicidal Effects

E. citriodora oil (0.01–3% concentration) suppresses seed germination and growth in weeds like Sinapis arvensis and Avena fatua, attributed to citronellal and citronellol disrupting chlorophyll synthesis and membrane integrity . Comparatively, 1,8-cineole in E. globulus exhibits milder phytotoxicity .

Insect Repellency

Citronellal in E. citriodora oil shows repellent efficacy against Sitophilus spp. and mosquitoes, comparable to DEET in some formulations . In contrast, E.

Factors Influencing Composition and Bioactivity

• Geographical Origin : Brazilian E. citriodora oils contain higher citronellal (88–90.26%) than Indian or Tunisian variants (48.7–60.66%) .
• Extraction Methods : Steam distillation at lower pressures increases citronellal yield .
• Plant Age : Mature leaves yield more oil than young leaves, with trituration enhancing extraction efficiency .

Q & A

Basic: What are the standard extraction and characterization methods for citronellal in Eucalyptus citriodora oil?

Answer:
The primary method for citronellal extraction is steam distillation of fresh leaves, yielding 1–1.6% oil (10–16 kg per ton of biomass) . Post-extraction, gas chromatography-mass spectrometry (GC/MS) is the gold standard for quantifying citronellal (typically 50–85%) and identifying co-occurring compounds like citronellol, 1,8-cineole, and globulol . For reproducibility, ensure standardized protocols for leaf age (young leaves yield higher citronellal), distillation duration, and solvent selection .

Basic: What factors influence the variability in citronellal content across Eucalyptus citriodora studies?

Answer:
Citronellal concentrations vary due to:

• Environmental conditions : Soil pH, altitude, and climate affect terpene biosynthesis .
• Genetic variability : Chemotypes within the species produce divergent metabolite profiles .
• Extraction parameters : Steam distillation at 100–120°C optimizes citronellal recovery, while prolonged heating degrades thermolabile compounds .
• Leaf age : Mature leaves show reduced citronellal due to natural conversion to para-menthane-3,8-diol (PMD) .

Advanced: How can experimental designs optimize citronellal yield in Eucalyptus citriodora cultivation?

Answer:
A randomized complete block design (RCBD) with arbuscular mycorrhizal fungi (AMF) inoculations significantly enhances citronellal yield. For example:

Treatment	Oil Yield (%)	Citronellal (%)	1,8-Cineole (%)
Control	1.20	70.10	0.45
AMF-M4	2.38	76.07	0.52
Data adapted from Trisilawati et al. (2023) .
Methodology :

• Use AMF consortia (e.g., M4 inoculum) to boost root symbiosis and nutrient uptake.
• Measure growth metrics (plant height, leaf biomass) and oil composition via GC/MS .

Advanced: How do in silico approaches complement in vitro assays in studying citronellal's pharmacological mechanisms?

Answer:
Molecular docking and Pearson’s correlation analysis are critical for mechanistic studies:

• Antiviral activity : E. citriodora oil (IC₅₀ = 0.00019 µg/mL against SARS-CoV-2) was linked to globulol via Pearson’s correlation (r = 0.92), validated by docking simulations showing globulol’s binding affinity to SARS-CoV-2 spike protein .
• Enzyme inhibition : Citronellal’s ACE2 and LOX inhibition (83.4% and 91.4%, respectively) was modeled using AutoDock Vina , revealing hydrogen bonding with catalytic residues .
  Best Practices :
• Pair in vitro assays (MTT, fluorometric) with in silico ADMET predictions to prioritize lead compounds .

Advanced: How can researchers resolve contradictions in reported citronellal concentrations across studies?

Answer:
Address variability through:

• Multivariate analysis : Use principal component analysis (PCA) to cluster studies by environmental, genetic, and methodological variables .
• Standardized reporting : Include metadata on leaf age, extraction parameters, and chemotype classification .
• Inter-laboratory validation : Cross-validate GC/MS data with internal standards (e.g., n-alkanes) to ensure analytical consistency .

Advanced: What methodologies enhance citronellal’s solubility for pharmacological formulations?

Answer:
Solubilization strategies include:

• Cyclodextrin inclusion complexes : β-cyclodextrin increases citronellal’s aqueous solubility by 12-fold via host-guest encapsulation .
• Deep eutectic solvents (DES) : Choline chloride-based DES improves stability and bioavailability .
• Nanocarriers : Lipid nanoparticles or liposomes enhance delivery efficiency in vitro .

Basic: What are the key pharmacological activities of citronellal, and how are they validated experimentally?

Answer:

• Antimicrobial : Broth microdilution assays show MIC values against Staphylococcus aureus (0.125% v/v) .
• Anti-inflammatory : LOX inhibition assays (IC₅₀ = 20 µg/mL) paired with cytokine profiling (e.g., IL-6 suppression) .
• Antiviral : Plaque reduction assays and cytopathic effect inhibition (e.g., SARS-CoV-2) .

Advanced: How is PMD-citronellal acetal synthesized, and what are its applications?

Answer:
Synthesis :

• React citronellal with para-methane-3,8-diol (PMD) under acid catalysis (e.g., H₂SO₄) at 60°C for 4 hours .
  Characterization :
• Confirm structure via ¹H-NMR (δ 4.8–5.2 ppm for acetal protons) and FT-IR (C-O-C stretch at 1100 cm⁻¹) .
  Applications :
• Bio-plasticizer in cosmetics due to low volatility and high stability .